Cas no 885520-03-6 (5-Cyano-1H-indazole-3-carboxylic acid)

• Product Name: 5-Cyano-1H-indazole-3-carboxylic acid
• CAS No: 885520-03-6
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• MDL: MFCD07378942
• CID: 840753
• PubChem ID: 24728742
• Update Time: 2024-12-09

5-Cyano-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-1H-indazole-3-carboxylic acid
• 5-CYANO INDAZOLE-3-CARBOXYLIC ACID
• methyl 5-(hydroxymethyl)nicotinate
• FCH856068
• AX8225407
• W9109
• ST24024066
• C06012
• 5-Cyano-1H-indazole-3-carboxylic acid (ACI)
• 5-Cyanoindazole-3-carboxylic Acid
• 885520-03-6
• AC-15049
• SB39576
• SY107863
• DTXSID50646452
• GS-3873
• SCHEMBL20894463
• MFCD07378942
• 5-Cyano-1H-indazole-3-carboxylicacid
• CS-W022367
• F11841
• AKOS006285108

• MDL： MFCD07378942
• Inchi： 1S/C9H5N3O2/c10-4-5-1-2-7-6(3-5)8(9(13)14)12-11-7/h1-3H,(H,11,12)(H,13,14)
• InChI Key： QRFXWXSZQDFFJF-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(NN=C2C(O)=O)=CC=1

Computed Properties

• Exact Mass: 187.038176411g/mol
• Monoisotopic Mass: 187.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data available
• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 535.0±30.0 °C at 760 mmHg
• Flash Point: 277.4±24.6 °C
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),

5-Cyano-1H-indazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles